Cas no 75755-07-6 (Phosphonic acid,P,P'-[2-(2-pyridinyl)ethylidene]bis-)

• Product Name: Phosphonic acid,P,P'-[2-(2-pyridinyl)ethylidene]bis-
• CAS No: 75755-07-6
• MF: C₇H₁₁NO₆P₂
• MW: 267.112863779068
• CID: 565051
• PubChem ID: 57637
• Update Time: 2025-04-19

Phosphonic acid,P,P'-[2-(2-pyridinyl)ethylidene]bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[2-(2-pyridinyl)ethylidene]bis-
• (1-phosphono-2-pyridin-2-ylethyl)phosphonic acid
• Acide piridronique
• Acido piridronico
• Acidum piridronicum
• Piridronic acid
• UNII-ADD4H8T3K9
• DTXSID50226652
• NE97221
• 2-(2-Pyridyl)ethylidine-1,1-bisphosphonate
• Acidum piridronicum [Latin]
• SCHEMBL223779
• GTPL3183
• (2-(2-Pyridyl)ethylidene)diphosphonic acid
• Piridronic acid [INN]
• CHEMBL99369
• 75755-07-6
• NS00123734
• Acide piridronique [French]
• ADD4H8T3K9
• Q27088401
• BDBM50373096
• Phosphonic acid, (2-(2-pyridinyl)ethylidene)bis-
• Acido piridronico [Spanish]
• [1-phosphono-2-(pyridin-2-yl)ethyl]phosphonic acid
• DTXCID80149143
• (1-phosphono-2-(pyridin-2-yl)ethyl)phosphonic acid
• Acidum piridronicum (Latin)

• Inchi： 1S/C7H11NO6P2/c9-15(10,11)7(16(12,13)14)5-6-3-1-2-4-8-6/h1-4,7H,5H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： NGMZSXZBZNXBGX-UHFFFAOYSA-N
• SMILES： P(C(CC1C=CC=CN=1)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 267.00600
• Monoisotopic Mass: 267.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.3
• Topological Polar Surface Area: 128A^2

Experimental Properties

• Density: 1.732
• Boiling Point: 629.3°C at 760 mmHg
• Flash Point: 334.4°C
• Refractive Index: 1.614
• PSA: 147.57000
• LogP: 0.30560